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Chemical Profile and Key Differences

Denatonium is a quaternary ammonium cation, and its different forms are created by pairing it with various

anions, such as benzoate or saccharinate [1]. Denatonium benzoate is known as the bitterest compound, with

a bitterness threshold of 0.05 ppm, while the saccharinate salt has a threshold of 0.01 ppm [1].

The core difference lies in the anion. One source notes that denatonium benzoate is commercially produced

through a salt exchange reaction, where denatonium chloride is reacted with sodium benzoate [2] [3]. This

suggests that the chloride form may be a precursor in the synthesis of the benzoate salt.

Summary of Available Data on Denatonium Benzoate

The table below summarizes key technical data for denatonium benzoate found in the search results.

Property Details

IUPAC Name Benzyl diethyl ((2,6-xylylcarbamoyl)methyl) ammonium benzoate [3]

CAS RN 3734-33-6 [3]
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Property Details

Molecular Formula C₂₈H₃₄N₂O₃ [1] [3]

Molar Mass 446.59 - 446.581 g/mol [1] [3]

Physical Form White, crystalline, odorless solid [1]

Melting Point 163 - 170 °C [1] [3]

Water Solubility 42,400 mg/L at 20 °C [3]

Bitterness Threshold 0.05 ppm [1]

Insights into Biological Activity

Research indicates that denatonium benzoate functions by activating bitter taste receptors (TAS2Rs),

which are G-protein coupled receptors found not only on the tongue but also in other tissues, such as

enteroendocrine cells and the respiratory epithelium [4] [5].

The following diagram illustrates the general signaling pathway triggered by denatonium benzoate in

enteroendocrine cells, leading to hormone secretion:
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Signaling pathway of denatonium benzoate in enteroendocrine cells.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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